Cas no 2228681-78-3 (5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228681-78-3
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 5783725
• PubChem ID: 165614702
• Update Time: 2025-06-09

5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine
• EN300-1804802
• 2228681-78-3

• Inchi： 1S/C6H10FN3/c1-10-6(2-3-7)5(8)4-9-10/h4H,2-3,8H2,1H3
• InChI Key： ANSSEMUOXDLKCD-UHFFFAOYSA-N
• SMILES： FCCC1=C(C=NN1C)N

Computed Properties

• Exact Mass: 143.08587549g/mol
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228681-78-3)

5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228681-78-3) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoroethyl group attached to a pyrazole ring, which enhances its metabolic stability and bioavailability. Researchers are particularly interested in its potential applications as a building block for drug discovery, especially in the development of kinase inhibitors and CNS-targeting therapeutics.

In recent years, the demand for fluorinated compounds like 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine has surged, driven by their ability to improve drug efficacy and reduce side effects. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorine incorporation is a key strategy. The compound’s CAS No. 2228681-78-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the most common questions about 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine revolves around its synthetic routes and scalability. Optimized protocols for its preparation often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions. The fluoroethyl moiety introduces challenges in purification, making chromatography techniques a hot topic among chemists. Additionally, its stability under physiological conditions is a critical factor for in vivo studies.

The compound’s potential in neurodegenerative disease research is another area of interest. Its pyrazole-amine core is structurally similar to ligands targeting GABA receptors, sparking investigations into its use for anxiolytic or anticonvulsant applications. Searches for CAS 2228681-78-3 often correlate with terms like blood-brain barrier permeability and neuroprotection, highlighting its interdisciplinary appeal.

From an industrial perspective, 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine is valued for its role in high-throughput screening libraries. Its drug-like properties and low toxicity profile make it a versatile candidate for lead optimization. Companies specializing in contract research frequently list this compound in their catalogs, emphasizing its commercial viability.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its fluorinated structure necessitates studies on biodegradability and ecotoxicology. Researchers are exploring green chemistry approaches to synthesize derivatives of CAS 2228681-78-3, aligning with global sustainability goals.

In summary, 5-(2-fluoroethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228681-78-3) represents a promising scaffold in modern chemistry. Its applications span drug development, neuroscience, and material innovation, making it a subject of ongoing exploration. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing bioactive molecules and therapeutic solutions.